Cas no 946285-50-3 (N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide)

• Product Name: N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• CAS No: 946285-50-3
• MF: C₁₈H₁₇NO₅S₂
• MW: 391.461282491684
• CID: 5517095
• Update Time: 2025-06-07

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]furan-2-carboxamide
• N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

• Inchi： 1S/C18H17NO5S2/c1-23-13-6-8-14(9-7-13)26(21,22)17(16-5-3-11-25-16)12-19-18(20)15-4-2-10-24-15/h2-11,17H,12H2,1H3,(H,19,20)
• InChI Key： BOXCWWZBQWWXBH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)=O

Additional information on N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

Professional Introduction to N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 946285-50-3)

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide, identified by its CAS number 946285-50-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both sulfonyl and thiophene moieties, which are well-documented for their diverse biological activities. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide consists of a furan ring connected to an ethyl chain, which is further substituted with a 4-methoxybenzenesulfonyl group and a thiophen-2-yl group. This particular arrangement of functional groups has been strategically designed to enhance the compound's interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The presence of the sulfonyl group not only contributes to the compound's solubility but also enhances its binding affinity to biological targets, while the thiophene ring introduces additional conformational flexibility, allowing for optimal binding orientations.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide exemplifies this trend, as it combines the advantages of multiple pharmacophoric elements into a single molecular entity. This compound has been extensively studied for its potential applications in treating various diseases, including inflammatory disorders, neurodegenerative conditions, and cancer. The combination of its structural features and biological activities positions it as a valuable asset in the quest for new and effective pharmaceuticals.

The synthesis of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the furan derivative, which is then functionalized with the 4-methoxybenzenesulfonyl group through sulfonylation reactions. Subsequent steps involve introducing the thiophen-2-yl moiety via cross-coupling reactions, such as Suzuki or Stille couplings. Each step must be carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's biological activity.

The pharmacological profile of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide has been thoroughly investigated in both in vitro and in vivo settings. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathogenesis. For instance, it has shown significant promise in inhibiting cyclooxygenase (COX) enzymes, which are central to the inflammatory response. Additionally, preliminary data suggest that this compound may also modulate other enzymes such as lipoxygenases and cytochrome P450 enzymes, which play crucial roles in metabolic processes and drug metabolism.

The structural features of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide have also been exploited to develop derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's activity profile to target specific diseases or biological pathways more effectively. This flexibility underscores the importance of this compound as a scaffold for further drug development efforts.

In conclusion, N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-ylium) stronng>)ethylfuran--carboxamide (CAS No. 946285--50--3) is a multifaceted organic compound with significant potential in pharmaceutical research and development. Its unique structural composition and demonstrated biological activities make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications for this class of compounds, N--(--m--methoxyphenylsulfony)--(--pyrrolyle)--ethylfurancarboxamide is poised to play an important role in advancing medical science.